4,5,7-Trichloro-1,3-benzoxazole-2-thiol

• IUPAC Name: 4,5,7-trichloro-3H-1,3-benzoxazole-2-thione
• InChI: InChI=1S/C7H2Cl3NOS/c8-2-1-3(9)6-5(4(2)10)11-7(13)12-6/h1H,(H,11,13)
• InChI Key: VPZNIPPPIKWPEP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(C(=C1Cl)Cl)NC(=S)O2)Cl
• Molecular Formula: C7H2Cl3NOS
• Molecular Weight: 254.5 g/mol
• CAS No.: 98278-90-1

Description

Molecular Structure Analysis

The molecular structure of 4,5,7-Trichloro-1,3-benzoxazole-2-thiol consists of a bicyclic planar molecule with three chlorine atoms and one thiol group. The InChI code for this compound is 1S/C7H2Cl3NOS/c8-2-1-3(9)6-5(4(2)10)11-7(13)12-6/h1H,(H,11,13).

Physical and Chemical Properties Analysis

The molecular weight of this compound is 254.52. More specific physical and chemical properties are not available in the retrieved resources.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and physico-chemical properties of benzoxazole derivatives have been extensively studied. Microwave-assisted synthesis methods have been highlighted as efficient for diversifying benzoxazole chemistry, providing rapid synthesis routes that are beneficial for medicinal chemistry research. These methods offer advantages in terms of speed, efficiency, and environmental friendliness compared to traditional synthesis techniques (Özil & Menteşe, 2020).

Biological Applications

Benzoxazole derivatives exhibit a broad range of pharmacological properties, making them of interest in drug discovery and development. They have been studied for their antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral activities. These activities highlight the potential of benzoxazole derivatives in developing new therapeutic agents (Ohloblina, 2022). Furthermore, benzoxazole and its derivatives have been identified as promising scaffolds for antimicrobial compounds, with some synthetic derivatives showing potent activity against pathogenic fungi and bacteria (de Bruijn, Gruppen, & Vincken, 2018).

Material Science and Other Applications

In material science, benzoxazole derivatives have been utilized for their properties as optical materials, photosensitizers, coloring agents, antioxidants, and additives for fuels and oils. Their application in corrosion inhibition, pest control in agriculture, and as components in optical materials and photosensitizers demonstrates their versatility beyond pharmaceutical applications (Parchenko, 2019).